molecular formula C8H7N3O3 B578829 4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester CAS No. 1335053-55-8

4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester

Cat. No. B578829
CAS RN: 1335053-55-8
M. Wt: 193.162
InChI Key: OJKHZTKVJVYZFX-UHFFFAOYSA-N
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Description

“4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” is a chemical compound that belongs to the class of pyrazolopyridines . Pyrazolopyridines are a group of heterocyclic compounds that present two possible tautomeric forms: the 1H- and 2H-isomers .


Synthesis Analysis

The synthesis of pyrazolopyridine derivatives, including “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester”, has been reported in various studies . One common method involves the treatment of 2-oxo-1,2,3,4-tetrahydropyridine-5-carboxylates with the Vilsmeier–Haack reagent .


Molecular Structure Analysis

The molecular structure of “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” is characterized by the presence of a pyrazolo[3,4-b]pyridine core . This core structure is common among pyrazolopyridines and contributes to their unique chemical properties .


Chemical Reactions Analysis

The chemical reactions involving “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” are diverse and depend on the specific conditions and reactants used . For instance, the compound can exhibit strong fluorescence when exposed to UV light (360 nm), indicating its potential use in photophysical applications .

Safety and Hazards

While specific safety and hazard information for “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” is not available in the retrieved sources, similar compounds have been associated with certain hazard statements, such as H302, H315, H317, H319, H335, and corresponding precautionary statements .

Future Directions

The future directions for research on “4-Hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylic acid methyl ester” and related compounds are likely to involve further exploration of their synthetic strategies, substitution patterns, and potential biomedical applications . Given their structural similarity to purine bases, these compounds may also be investigated for their potential roles in biological systems .

properties

IUPAC Name

methyl 4-oxo-1,7-dihydropyrazolo[3,4-b]pyridine-5-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H7N3O3/c1-14-8(13)5-2-9-7-4(6(5)12)3-10-11-7/h2-3H,1H3,(H2,9,10,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OJKHZTKVJVYZFX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CNC2=C(C1=O)C=NN2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H7N3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

193.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 4-hydroxy-1H-pyrazolo[3,4-b]pyridine-5-carboxylate

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